N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide

• Molecular Formula: C19H15ClN2O3
• Molecular Weight: 354.8 g/mol
• IUPAC Name: N-[3-[[2-(4-chlorophenyl)acetyl]amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15ClN2O3/c20-14-8-6-13(7-9-14)11-18(23)21-15-3-1-4-16(12-15)22-19(24)17-5-2-10-25-17/h1-10,12H,11H2,(H,21,23)(H,22,24)
• InChI Key: BBMGPTACAUJFSE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)CC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)NC(=O)CC3=CC=C(C=C3)Cl

Description

N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide, also known as TAK-659, is a potent and selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a crucial enzyme in the B-cell receptor signaling pathway, which is involved in the activation and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being evaluated in clinical trials for the treatment of B-cell malignancies.

Mechanism of Action

N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide binds to the active site of BTK and inhibits its activity, thereby blocking the downstream signaling pathways that promote B-cell proliferation and survival. This leads to the induction of apoptosis (programmed cell death) in B-cells and the suppression of tumor growth.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide has been shown to have other biochemical and physiological effects. For example, N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the pathogenesis of autoimmune diseases. N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide can also inhibit the activation of mast cells, which are involved in allergic reactions.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide as a research tool is its high selectivity for BTK, which minimizes off-target effects. However, N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide has a relatively short half-life in vivo, which may limit its effectiveness in certain experimental settings. Additionally, N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide is not suitable for long-term studies, as prolonged inhibition of BTK can lead to immunodeficiency.

Future Directions

There are several potential future directions for the development and use of N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide. One direction is the evaluation of N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide in combination with other therapies, such as chemotherapy or immunotherapy, for the treatment of B-cell malignancies. Another direction is the exploration of N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide in other disease areas, such as autoimmune diseases or allergic disorders. Finally, further optimization of the chemical structure of N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide may lead to the development of more potent and selective BTK inhibitors.

Synthesis Methods

The synthesis of N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide involves a multi-step process, starting with the reaction of 4-chlorobenzoyl chloride with 2-aminophenyl furan to form the intermediate 2-(4-chlorophenyl)-N-(2-furyl)acetamide. This intermediate is then reacted with 3-aminophenylboronic acid to form the final product, N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide.

Scientific Research Applications

N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, N-(3-{[2-(4-chlorophenyl)acetyl]amino}phenyl)-2-furamide demonstrated potent anti-tumor activity, both as a single agent and in combination with other therapies.